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Compound of Interest

Compound Name: (Cyclohexanecarbonyl)-L-leucine

Cat. No.: B2872877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Cyclohexanecarbonyl)-L-leucine is a derivative of the essential amino acid L-leucine. As a

modified amino acid, it holds potential for investigation in various fields of biomedical research,

including but not limited to metabolism, cell signaling, and drug discovery. The preparation of

accurate and stable stock solutions is a critical first step for any in vitro or in vivo studies to

ensure reproducibility and reliability of experimental results. This document provides detailed

protocols for the preparation, storage, and handling of (Cyclohexanecarbonyl)-L-leucine
stock solutions.

Physicochemical Data and Solubility
A summary of the key physicochemical properties of (Cyclohexanecarbonyl)-L-leucine is

provided in the table below. While specific experimental solubility data for this compound is not

widely published, the provided solubility guidelines are based on the known behavior of similar

N-acylated amino acid derivatives.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2872877?utm_src=pdf-interest
https://www.benchchem.com/product/b2872877?utm_src=pdf-body
https://www.benchchem.com/product/b2872877?utm_src=pdf-body
https://www.benchchem.com/product/b2872877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2872877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₃H₂₃NO₃

Molecular Weight 241.33 g/mol

Appearance White to off-white solid

Solubility in DMSO Estimated to be ≥ 30 mg/mL

Solubility in Ethanol Estimated to be soluble

Aqueous Solubility Sparingly soluble in aqueous buffers

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
an Organic Solvent (e.g., DMSO)
This protocol describes the preparation of a 100 mM stock solution of (Cyclohexanecarbonyl)-
L-leucine in dimethyl sulfoxide (DMSO).

Materials:

(Cyclohexanecarbonyl)-L-leucine (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate: Allow the vial of (Cyclohexanecarbonyl)-L-leucine to come to room

temperature before opening to prevent condensation.
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Weigh: Accurately weigh out a desired amount of the compound. For example, to prepare 1

mL of a 100 mM stock solution, weigh 24.13 mg of (Cyclohexanecarbonyl)-L-leucine.

Dissolve: Add the appropriate volume of DMSO to the solid compound. For the example

above, add 1 mL of DMSO.

Mix: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Store: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw

cycles.

Preparation of a Working Solution in an Aqueous Buffer
(e.g., PBS)
Due to the limited aqueous solubility of (Cyclohexanecarbonyl)-L-leucine, it is recommended

to first dissolve the compound in an organic solvent before diluting with an aqueous buffer.

Materials:

High-concentration stock solution of (Cyclohexanecarbonyl)-L-leucine in DMSO (from

Protocol 3.1)

Phosphate-Buffered Saline (PBS), pH 7.4, or other desired aqueous buffer

Sterile dilution tubes

Procedure:

Thaw: Thaw a frozen aliquot of the high-concentration stock solution at room temperature.

Dilute: Perform a serial dilution of the stock solution with the aqueous buffer to achieve the

desired final concentration. For example, to prepare 1 mL of a 100 µM working solution from

a 100 mM stock, add 1 µL of the stock solution to 999 µL of PBS.

Mix: Gently vortex the working solution to ensure homogeneity.
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Use Promptly: It is recommended to prepare aqueous working solutions fresh for each

experiment and use them on the same day.[1] Avoid storing aqueous solutions for extended

periods.

Storage and Stability
Proper storage is crucial to maintain the integrity of (Cyclohexanecarbonyl)-L-leucine stock

solutions.

Solution Type
Recommended
Storage
Temperature

Stability
Special
Considerations

Solid Compound Room Temperature
Stable for at least two

years.[2]

Keep in a tightly

sealed container in a

dry, dark place.

Organic Stock -20°C or -80°C

Up to 1 month at

-20°C; up to 6 months

at -80°C.

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Working 2-8°C Use within one day.[1]

Prepare fresh before

each experiment for

best results.

Visualizations
The following diagrams illustrate the workflow for preparing stock solutions and a conceptual

signaling pathway where a leucine derivative might be involved.
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Workflow for Stock Solution Preparation

Solid Compound Handling Organic Stock Preparation Aqueous Working Solution Preparation

Equilibrate to RT Weigh Compound Add Organic Solvent (e.g., DMSO) Vortex/Warm to Dissolve Aliquot and Store at -20°C/-80°C Thaw Organic Stock Dilute with Aqueous Buffer Use Immediately

Conceptual Signaling Pathway Involvement

(Cyclohexanecarbonyl)-L-leucine

Cell Surface or
Nuclear Receptor

Binds

Kinase Cascade

Activates

Transcription Factor

Phosphorylates

Gene Expression

Regulates

Cellular Response
(e.g., Metabolism, Growth)

Leads to

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2872877?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2872877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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